![molecular formula C20H23BrN2O2 B2422402 N-(3-bromobenzyl)-4-(4-methoxypiperidin-1-yl)benzamide CAS No. 2034442-52-7](/img/structure/B2422402.png)
N-(3-bromobenzyl)-4-(4-methoxypiperidin-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-bromobenzyl)-4-(4-methoxypiperidin-1-yl)benzamide, commonly known as BB-1, is a novel chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of piperidine derivatives and has shown promising results in various biochemical and physiological studies.
Scientific Research Applications
Enantioselective Synthesis
Benzamide derivatives are central to the enantioselective synthesis of complex organic compounds. For example, N-methoxy-N-methylamide derivatives, derived from methylpyroglutamate, demonstrate the utility of benzamide frameworks for creating highly specific organic structures, indicating potential synthetic applications for N-(3-bromobenzyl)-4-(4-methoxypiperidin-1-yl)benzamide in stereochemical synthesis and drug development (Calvez, Chiaroni, & Langlois, 1998).
Photodynamic Therapy
The synthesis of zinc phthalocyanine derivatives for photodynamic therapy highlights another research application. These compounds, featuring bromo and methoxy substitutions, serve as potent photosensitizers for cancer treatment, suggesting that this compound could be explored for similar biomedical applications, especially in designing new photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Radioimaging Agents
Research on radioiodinated benzamide derivatives for melanoma imaging demonstrates the diagnostic potential of benzamide compounds. These derivatives show high uptake in melanoma cells, offering a foundation for developing this compound as a novel imaging agent for cancer diagnostics (Eisenhut, Hull, Mohammed, Mier, Lay, Just, Gorgas, Lehmann, & Haberkorn, 2000).
Antimicrobial Agents
The synthesis and evaluation of N-(4-halobenzyl)amides demonstrate the antimicrobial potential of benzamide derivatives. These compounds exhibit significant inhibitory activity against various fungal strains, suggesting that this compound could be researched further for its antimicrobial properties, potentially leading to new treatments for fungal infections (Montes et al., 2016).
properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-4-(4-methoxypiperidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrN2O2/c1-25-19-9-11-23(12-10-19)18-7-5-16(6-8-18)20(24)22-14-15-3-2-4-17(21)13-15/h2-8,13,19H,9-12,14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KECODHYRUYLSQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.